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Compound of Interest

Compound Name: PARP1-IN-5 dihydrochloride

Cat. No.: B10828047 Get Quote

Essential Safety and Handling Guide for PARP1-
IN-5 Dihydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PARP1-IN-5 dihydrochloride. Following these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
PARP1-IN-5 dihydrochloride is classified as a hazardous substance. The primary routes of

exposure are ingestion, skin contact, and eye contact. It is harmful if swallowed and is very

toxic to aquatic life with long-lasting effects.[1][2]

Table 1: GHS Hazard Classification for PARP1-IN-5 Dihydrochloride
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1][2]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][2]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment must be worn at all times

when handling PARP1-IN-5 dihydrochloride.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.[3]

Hand Protection: Nitrile or neoprene gloves that comply with ASTM standard D-6978 are

required.[4] It is recommended to double-glove. Gloves should be changed frequently,

especially if they become contaminated.

Body Protection: A laboratory coat is required. For procedures with a higher risk of splashing

or aerosol generation, a chemically resistant apron or coveralls should be worn.

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator is necessary.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety.

Operational Plan: Step-by-Step Guidance

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the container is properly labeled.

Wear appropriate PPE during inspection.

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature for the powder is -20°C.[1]

If dissolved in a solvent, store at -80°C.[1][5]

Keep away from incompatible materials such as strong acids, alkalis, and oxidizing

agents.[1]

Preparation (Weighing and Dissolving):

All weighing and preparation of solutions should be conducted in a certified chemical fume

hood to prevent inhalation of dust.

Use dedicated, clean spatulas and weighing boats.

When dissolving, add the solvent to the powder slowly to avoid splashing. The

dihydrochloride salt form generally has enhanced water solubility and stability.[6]

Handling and Use:

Always handle the compound within a chemical fume hood.

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory area where the compound is handled.[1][2]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[1][2]
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison

control center or physician immediately.[1][2]

Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection, and collect the spillage. Dispose of the collected material as hazardous waste.

[1][2]

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and unused compound,

must be disposed of as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2]

Due to its high toxicity to aquatic life, do not allow the compound to enter drains or

waterways.[1][2]

Safe Handling Workflow
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Caption: Workflow for handling PARP1-IN-5 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PARP1-IN-5 dihydrochloride|MSDS [dcchemicals.com]

2. PARP1-IN-5|MSDS [dcchemicals.com]

3. bvl.bund.de [bvl.bund.de]

4. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling PARP1-IN-5
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828047#personal-protective-equipment-for-
handling-parp1-in-5-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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